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Introduction

DCG-04 is a potent, irreversible, and activity-based probe (ABP) designed to specifically target

and covalently modify the active site of cysteine cathepsins.[1][2][3] Structurally, it is a

biotinylated derivative of the natural product E-64, featuring an epoxide electrophile that forms

a stable thioether bond with the catalytic cysteine residue in the active site of these proteases.

[4][5][6] This targeted labeling allows for the specific detection and quantification of active

cysteine cathepsins within complex biological samples, such as cell lysates and intact cultured

cells.[7][8][9] The biotin tag enables subsequent detection and purification of the labeled

enzymes using streptavidin-based methods.[10] This document provides detailed protocols for

the use of DCG-04 in cultured cells, offering valuable insights for researchers in cell biology,

immunology, and cancer biology, as well as for professionals in drug development targeting

cysteine proteases.

Principle of DCG-04 Labeling

DCG-04 acts as a mechanism-based inhibitor. The epoxide ring is subject to nucleophilic attack

by the active site cysteine of a target protease. This reaction is facilitated by the peptide

backbone of DCG-04, which directs the probe to the active site. The resulting covalent bond

formation is essentially irreversible, leading to the specific labeling of active proteases. Inactive
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pro-enzymes or inhibitor-bound enzymes will not be labeled. This activity-dependent labeling is

a key advantage of DCG-04 over antibody-based methods that detect both active and inactive

forms of an enzyme.

Quantitative Data Summary
The following tables summarize key quantitative parameters for the successful application of

DCG-04 labeling in cultured cells, derived from various studies.

Table 1: Recommended DCG-04 Concentration Ranges for Labeling

Application Cell/Lysate Type
Recommended
Concentration

Reference

In vitro (Cell Lysates)
J774 Macrophage

Lysates
1 - 10 µM [9]

In vitro (Cell Lysates)
RAW264.7

Macrophage Lysates
1 - 10 µM [1]

In vitro (Cell Lysates) Rat Liver Lysates 1 - 5 µM [7]

In vivo (Intact Cells) KG-1 Cells 5 µM [7]

In vivo (Intact Cells) Macrophages Up to 13 µM [1]

Table 2: Typical Incubation Times and Temperatures

Application Incubation Time
Incubation
Temperature

Reference

In vitro (Cell Lysates) 30 - 60 minutes
Room Temperature or

37°C
[7][9]

In vivo (Intact Cells) 30 minutes - 1 hour 37°C [1][7]
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Cysteine Cathepsin Activity and DCG-04 Inhibition
Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15353079?utm_src=pdf-custom-synthesis
https://renaissance.stonybrookmedicine.edu/sites/default/files/Hang%20et%20al%20(2006).pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2997944/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2997944/
https://med.stanford.edu/content/dam/sm/bogyolab/documents/FonovicBogyo2008.pdf
https://www.researchgate.net/figure/DCG-04-affinity-labeling-of-the-cysteine-protease-PTP-from-secretory-vesicles-a_fig4_10654209
https://www.researchgate.net/figure/Structure-and-reaction-mechanism-of-the-cysteine-protease-reactive-compound-DCG-04-A_fig2_5251116
https://www.researchgate.net/figure/Mechanism-and-procedure-of-protease-activity-profiling-in-plants-A-Structure-of-DCG-04_fig1_8443660
https://pmc.ncbi.nlm.nih.gov/articles/PMC3117957/
https://www.medchemexpress.com/dcg04.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2196045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2196045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2196045/
https://www.researchgate.net/figure/mmunoblot-of-ABPP-experiment-with-the-DCG-04-probe-Western-blot-of-the-spent-medium-and_fig2_323703626
https://www.benchchem.com/product/b15353079#dcg04-labeling-protocol-for-cultured-cells
https://www.benchchem.com/product/b15353079#dcg04-labeling-protocol-for-cultured-cells
https://www.benchchem.com/product/b15353079#dcg04-labeling-protocol-for-cultured-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15353079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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